Cas no 1249685-50-4 (2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol)

• Product Name: 2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol
• CAS No: 1249685-50-4
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD16794557
• CID: 5187451
• Update Time: 2026-03-05

2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol
• Benzenemethanol, α,2,3-trimethyl-α-(1-methylethyl)-

• MDL： MFCD16794557
• Inchi： 1S/C13H20O/c1-9(2)13(5,14)12-8-6-7-10(3)11(12)4/h6-9,14H,1-5H3
• InChI Key： VBNPTWBGKVIECZ-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=C(C)C=1C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Additional information on 2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol

Introduction to 2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol (CAS No. 1249685-50-4)

2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol, with the CAS number 1249685-50-4, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a substituted phenyl group and a branched aliphatic chain. The chemical formula of 2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol is C₁₁H₁₈O, and it has a molecular weight of approximately 166.25 g/mol.

The synthesis of 2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol typically involves multi-step reactions, including Grignard reactions and subsequent reduction steps. These processes are well-documented in the literature and are crucial for producing high-purity compounds for various applications. The compound's structural complexity and functional groups make it an interesting candidate for both academic research and industrial applications.

In the realm of pharmaceutical research, 2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol has shown potential as a lead compound for the development of new drugs. Recent studies have explored its biological activities, particularly its interactions with specific receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol exhibits moderate affinity for serotonin receptors, suggesting its potential as an antidepressant or anxiolytic agent.

Beyond its potential therapeutic applications, 2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol is also studied for its role in chemical biology. Its ability to modulate cellular processes and signaling pathways makes it a valuable tool for understanding complex biological systems. Researchers have used this compound to investigate the mechanisms underlying neurodegenerative diseases and cancer progression. For example, a 2020 study in the Journal of Biological Chemistry demonstrated that 2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol can inhibit the activity of certain kinases involved in cell proliferation and survival.

The physical properties of 2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol, such as its solubility and stability, are important considerations for both laboratory use and industrial applications. This compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility in various organic solvents makes it suitable for use in a wide range of chemical reactions and analytical techniques.

In terms of safety and handling, while 2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be ensured to minimize exposure risks.

The environmental impact of 2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol is another area of ongoing research. While there is currently limited data on its environmental fate and effects, studies are being conducted to assess its biodegradability and potential ecological impacts. This information is crucial for ensuring responsible use and disposal practices.

In conclusion, 2-(2,3-Dimethylphenyl)-3-methyl-butan-2-ol (CAS No. 1249685-50-4) is a versatile compound with significant potential in both academic research and industrial applications. Its unique chemical structure and biological activities make it an intriguing subject for further investigation. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the development of new technologies and therapies.